2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)-1,3-thiazolidine-3-carboxamide
• InChI: InChI=1S/C16H18N2O2S2/c1-20-13-6-4-12(5-7-13)15-18(8-10-22-15)16(19)17-11-14-3-2-9-21-14/h2-7,9,15H,8,10-11H2,1H3,(H,17,19)
• InChI Key: XGVOHWJGFJQCRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2N(CCS2)C(=O)NCC3=CC=CS3
• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol

Description

2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide, also known as MTTC, is a thiazolidine derivative that has been studied for its potential therapeutic uses. It is a small molecule that has shown promise in various scientific research applications due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide is not fully understood, but studies suggest that it may work by inhibiting various enzymes and proteins involved in cancer cell growth, inflammation, and microbial growth. 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer cell invasion and metastasis. It has also been shown to inhibit the activity of cyclooxygenase-2, which is an enzyme involved in inflammation. Additionally, 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has been shown to inhibit the growth of various bacterial strains by disrupting bacterial cell membrane integrity.
Biochemical and Physiological Effects:
2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has been shown to have various biochemical and physiological effects in animal models. Studies have shown that 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide can reduce tumor growth and metastasis in animal models of cancer. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide in lab experiments is its small size, which allows it to penetrate cell membranes and reach intracellular targets. Additionally, 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has shown promise in various scientific research applications, making it a potentially useful tool for studying cancer, inflammation, and microbial growth. However, one limitation of using 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide in lab experiments is its potential toxicity, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide. One direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic uses. Another direction is to study its potential use in combination with other drugs, which may enhance its therapeutic effects. Additionally, further studies are needed to determine its safety and toxicity in vivo, which may inform its potential use in clinical settings.

Synthesis Methods

2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-methoxybenzaldehyde with thiophene-2-carboxylic acid in the presence of concentrated sulfuric acid to form 2-(4-methoxyphenyl)-thiophene-2-carboxaldehyde. This intermediate is then reacted with thiosemicarbazide in the presence of sodium acetate to form 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide.

Scientific Research Applications

2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has been studied for its potential therapeutic uses in various scientific research applications. It has shown promise as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells in vitro. 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has also been studied for its potential use as an anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models. Additionally, 2-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide has been studied for its potential use as an antimicrobial agent, with studies showing its ability to inhibit the growth of various bacterial strains.